Cas no 61853-30-3 (1-[(4-chlorophenyl)methyl]-2-(pyrrolidin-1-ylmethyl)benzimidazole;undecanoic Acid)

1-[(4-chlorophenyl)methyl]-2-(pyrrolidin-1-ylmethyl)benzimidazole;undecanoic Acid structure
61853-30-3 structure
Product Name:1-[(4-chlorophenyl)methyl]-2-(pyrrolidin-1-ylmethyl)benzimidazole;undecanoic Acid
CAS No:61853-30-3
MF:C30H42ClN3O2
MW:512.126387119293
CID:1633940
PubChem ID:656650
Update Time:2025-04-21

1-[(4-chlorophenyl)methyl]-2-(pyrrolidin-1-ylmethyl)benzimidazole;undecanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, compound with 1-((4-chlorophenyl)methyl)-2-(pyrrolidin-1-ylmethyl)-1H-benzimidazole (1:1)
    • undecanoic acid - 1-(4-chlorobenzyl)-2-(pyrrolidin-1-ylmethyl)-1H-benzimidazole (1:1)
    • 1-[(4-chlorophenyl)methyl]-2-(pyrrolidin-1-ylmethyl)benzimidazole,undecanoic acid
    • 1-[(4-chlorophenyl)methyl]-2-(pyrrolidin-1-ylmethyl)benzimidazole
    • undecanoic acid
    • UNII-6K5XAP3A37
    • CLEMIZOLE UNDECYLATE [WHO-DD]
    • 1H-BENZIMIDAZOLE, 1-((4-CHLOROPHENYL)METHYL)-2-(1-PYRROLIDINYLMETHYL)-, MONOUNDECANOATE
    • 6K5XAP3A37
    • CLEMIZOLE UNDECANOATE
    • CLEMIZOLE UNDECYLENATE
    • SCHEMBL25414147
    • 1-[(4-chlorophenyl)methyl]-2-(pyrrolidin-1-ylmethyl)benzimidazole;undecanoic acid
    • Clemizole undecylate
    • DTXSID10210830
    • CLEMIZOLE UNDECYLENATE [WHO-DD]
    • CLEMIZOLE UNDECANOATE [WHO-DD]
    • Clemizole undecylate (JAN)
    • NS00087936
    • EINECS 263-276-3
    • D02013
    • 61853-30-3
    • CLEMIZOLE UNDECYLATE [JAN]
    • Q27265033
    • 1-[(4-chlorophenyl)methyl]-2-(pyrrolidin-1-ylmethyl)benzimidazole;undecanoic Acid
    • Inchi: 1S/C19H20ClN3.C11H22O2/c20-16-9-7-15(8-10-16)13-23-18-6-2-1-5-17(18)21-19(23)14-22-11-3-4-12-22;1-2-3-4-5-6-7-8-9-10-11(12)13/h1-2,5-10H,3-4,11-14H2;2-10H2,1H3,(H,12,13)
    • InChI Key: WVZNTANSGMGXOL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1CN1CCCC1.OC(CCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 511.29686
  • Monoisotopic Mass: 511.2965553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 13
  • Complexity: 498
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.36
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited